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Compound of Interest

Compound Name: Magnosalin

Cat. No.: B1245630

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnosalin is a naturally occurring lignan that has garnered significant interest within the
scientific community due to its notable biological activities, particularly its anti-angiogenic and
anti-inflammatory properties. Isolated from plants of the Magnolia genus, its unique
cyclobutane structure presents a compelling target for synthetic chemists and a promising
scaffold for the development of novel therapeutic agents. This technical guide provides a
comprehensive overview of the chemical structure of Magnosalin, a detailed account of its
chemical synthesis, and an exploration of the signaling pathways implicated in its biological
effects.

Chemical Structure and Properties

Magnosalin is chemically defined as 1-[(1R,2R,3R,4R)-2,3-dimethyl-4-(2,4,5-
trimethoxyphenyl)cyclobutyl]-2,4,5-trimethoxybenzene.[1] It possesses a central cyclobutane
ring with a specific stereochemistry that is crucial for its biological activity. The molecule is
characterized by the presence of two 2,4,5-trimethoxyphenyl moieties attached to the
cyclobutane core.
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Property Value Source
Molecular Formula C24H3206 [1]
Molecular Weight 416.5 g/mol [1]

1-[(1R,2R,3R,4R)-2,3-
dimethyl-4-(2,4,5-

IUPAC Name ) [1]
trimethoxyphenyl)cyclobutyl]-2,

4,5-trimethoxybenzene

CAS Number 73036-51-8 [1]
Magnosalin, RefChem:155305,

Synonyms . [1]
etc.

Total Synthesis of (¥)-Magnosalin

The total synthesis of racemic Magnosalin has been successfully achieved, providing a viable
route to access this molecule for further biological evaluation and analog development. A key
strategy involves the palladium-catalyzed cyclobutanation of a styrenyl precursor.

Synthetic Scheme

The synthesis commences with the preparation of the styrenyl precursor, (E)-1-(prop-1-en-1-
yl)-2,4,5-trimethoxybenzene, from commercially available asarone. This precursor then
undergoes a palladium-catalyzed head-to-head [2+2] cycloaddition to yield the cyclobutane
core of (£)-Magnosalin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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